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(+)-Rugulosin is a pigment and mycotoxin produced by certain fungi. It inhibits HIV-1 integrase activity with IC50 values of 19 and 25 µM in coupled and strand transfer assays, respectively. It also inhibits ribonuclease H in rat liver by 83% at a concentration of 157 µM and ribonucleases H1, H2, and H3 in T. pyriformis by 100, 99, and 100%, respectively, at a concentration of 313 µM. (+)-Rugulosin leads to hepatic injury and liver cell hyperplasia in mice when administered in the diet. It is cytotoxic to insect cells but not mammalian C6/36, L929, and HepG2 cells (ID50s = 1.2, >200, 23.7, and >200 µg/ml, respectively).
Antibiotic. Antibacteriophage. Antiviral. Mycotoxin. DNA replication, transcription and repair inhibitor. Antibacterial. RNA polymerase and ribonuclease H inhibitor. Insecticidal. Cytotoxic. HIV-1 integrase inhibitor. Shows anti-MRSA (methicillin-resist...